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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B15604545

For researchers and scientists in the fast-paced world of drug development, ensuring a safe
laboratory environment is paramount. Adherence to proper chemical handling and disposal
protocols is a critical component of this responsibility. This document provides essential safety
and logistical information for the proper disposal of CRT0066101 dihydrochloride, a potent
inhibitor of protein kinase D (PKD) isoforms.

CRT0066101 dihydrochloride is a valuable tool in cancer research, capable of blocking cell
proliferation and inducing apoptosis in pancreatic cancer cells.[1] However, its safe handling
and disposal are crucial to protect both laboratory personnel and the environment. The Safety
Data Sheet (SDS) for CRT0066101 (hydrochloride) classifies the substance as harmful if
swallowed and slightly hazardous to water. Therefore, it is imperative that this compound is not
disposed of with household garbage and is prevented from entering sewage systems, ground
water, or water courses.

Disposal of CRT0066101 dihydrochloride must always be carried out in accordance with
local, regional, national, and international regulations.

Key Safety and Disposal Information

To facilitate a quick and clear understanding of the hazards and necessary precautions, the
following table summarizes the key data for CRT0066101 dihydrochloride.
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Parameter Information Source
GHS Hazard Statement H302: Harmful if swallowed SDS
Signal Word Warning SDS
Water hazard class 1 (Self-
Environmental Hazard assessment): slightly SDS
hazardous for water
Dispose of contents/container
] ) o in accordance with
Primary Disposal Guideline ] ] ] . SDS
local/regional/national/internati
onal regulations.
Do not allow undiluted product
] ] or large quantities of it to reach
Environmental Protection SDS

ground water, water course or

sewage system.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of CRT0066101
dihydrochloride in a laboratory setting. This procedure is a general guideline and should be

adapted to comply with the specific regulations of your institution and region.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling CRT0066101 dihydrochloride.

o Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

2. Waste Segregation and Collection:

e Solid Waste:

o Collect any unused or expired solid CRT0066101 dihydrochloride in a designated, clearly
labeled, and sealed waste container.
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» Contaminated materials such as weighing paper, pipette tips, and gloves should also be
placed in this container.

e The container should be labeled as "Hazardous Chemical Waste" and should specifically list
"CRT0066101 dihydrochloride".

e Liquid Waste:

e Solutions containing CRT0066101 dihydrochloride should be collected in a separate,
sealed, and clearly labeled hazardous waste container.

e The label should indicate "Hazardous Chemical Waste" and list all chemical components of
the solution, including the solvent and the approximate concentration of CRT0066101
dihydrochloride.

e Never pour solutions containing this compound down the drain.

3. Decontamination of Labware:

» All glassware and equipment that have come into contact with CRT0066101
dihydrochloride should be decontaminated.

» Rinse the contaminated items with an appropriate solvent (e.g., the solvent used to dissolve
the compound, followed by a rinse with a cleaning agent and water).

o The initial rinseate should be collected as hazardous liquid waste.

4. \Waste Storage:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.
o Follow your institution's guidelines for the temporary storage of hazardous waste.

5. Final Disposal:

¢ Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

o Ensure that all required documentation for the waste disposal is completed accurately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of CRT0066101 dihydrochloride.
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CRT0066101 Dihydrochloride Disposal Workflow
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Caption: Disposal workflow for CRT0066101 Dihydrochloride.
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of
CRT0066101 dihydrochloride, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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